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Introduction
Undecavertol is a potent, synthetic aroma chemical prized for its powerful and versatile green-

floral character.[1][2][3] Developed by Givaudan, it possesses a scent profile reminiscent of lily-

of-the-valley, with nuances of violet leaf, linden-blossom, and fruity pear.[1][2][3] Its unique

olfactory properties make it a valuable ingredient in a wide range of fragrance applications,

from fine perfumery to personal and home care products.[1][4] This document provides detailed

application notes, experimental protocols, and performance data for the effective use of

Undecavertol in scent formulations.

Chemical and Physical Properties
Undecavertol, chemically known as 4-Methyl-3-decen-5-ol, is a colorless to pale yellow liquid.

[1][4] It is insoluble in water but miscible with most organic solvents.[5]
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Property Value Reference

Chemical Name 4-Methyl-3-decen-5-ol [1][3]

INCI Name METHYL DECENOL [2][4]

CAS Number 81782-77-6 [1][3]

Molecular Formula C11H22O [1][3]

Molecular Weight 170.30 g/mol [1][6]

Appearance Colourless to pale yellow liquid [1][4]

Boiling Point 255 °C [1][3]

Vapour Pressure 0.0293 hPa [1][3]

Log P 3.9 [1]

Flash Point 208 °F (97.78 °C) [7]

Purity 99% Min [6][8]

Olfactory Profile and Applications
Undecavertol is characterized by a powerful green-floral scent with fresh, fruity, and violet leaf

aspects.[1][3] It is known to impart juiciness and a watery freshness to green and fruity

accords.[2][9] Due to its exceptional strength, careful dosage and blending are required.[1][3]

Key Olfactory Notes:

Floral (Lily-of-the-Valley, Rose)[1][3]

Green (Violet Leaf, Fresh)[1][2][3]

Fruity (Pear, Kiwi, Fig)[1][2][4]

Recommended Applications: Undecavertol is a versatile ingredient suitable for a wide array of

products:

Fine Fragrances: Provides a natural green lift and enhances floral compositions.[1][2]
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Personal Care: Used in creams, lotions, shampoos, and antiperspirants.[1][10]

Soaps and Bath Products: Stable in soap and provides a fresh bloom.[1][4][10]

Fabric Care: Effective in liquid and powder detergents, as well as fabric softeners.[1][10]

Home Care: Utilized in air fresheners and all-purpose cleaners.[4]

Candles: Shows good performance in candle formulations.[4][10]

Performance and Stability Data
Parameter Rating/Value Reference

Use Level Traces - 5% [1][3]

Tenacity on Blotter 2 days [1][3]

Substantivity (Damp) Good [1][3]

Substantivity (Dry) Medium [1][3]

Bloom in Soap Good [1]

Burning Effectiveness Good [3]

Stability in Different Bases (pH):
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Product Type pH Stability Reference

Acid Cleaner 2 Medium [1]

Fabric Conditioner 3 Good [1]

Antiperspirant 3.5 Good [1]

Shampoo 6 Good [1]

All-Purpose Cleaner

(APC)
9 Good [1]

Liquid Fabric

Detergent
9 Good [1]

Soap 10 Good [1]

Powder Detergent 10.5 Good [1]

Liquid Bleach 11 Poor [1]

Experimental Protocols
Protocol 1: Sensory Evaluation of Undecavertol in a
Simple Base
Objective: To assess the olfactory characteristics of Undecavertol at different concentrations in

a neutral solvent.

Materials:

Undecavertol

Ethanol (perfumer's grade) or Di-propylene Glycol (DPG)

Glass beakers and stirring rods

Pipettes

Scent blotters
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Trained sensory panel

Procedure:

Prepare dilutions of Undecavertol at 1%, 5%, and 10% in the chosen solvent.

Dip a clean blotter into each dilution.

Allow the blotters to air-dry for approximately 10 seconds.[11]

Present the blotters to the sensory panel in a well-ventilated, odor-free room.

Panelists should evaluate the scent at different time intervals (e.g., immediately, 1 hour, 4

hours, 24 hours) to assess the evolution of the top, middle, and base notes.[12]

Record descriptors for the scent profile, intensity, and tenacity using a standardized

vocabulary.

Protocol 2: Stability Testing of Undecavertol in a
Product Base
Objective: To evaluate the stability of Undecavertol in a specific product formulation under

accelerated aging conditions.

Materials:

Product base (e.g., shampoo, lotion)

Undecavertol

Oven or climate chamber

UV light cabinet

pH meter

Viscometer

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 10 Tech Support

https://www.candlescience.com/how-to-evaluate-fragrance-oils/
https://umbrex.com/resources/industry-analyses/how-to-analyze-a-cosmetics-company/fragrance-and-sensory-appeal-testing/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1237749?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Gas Chromatography-Mass Spectrometry (GC-MS) equipment (optional, for advanced

analysis)

Glass storage containers

Procedure:

Incorporate Undecavertol into the product base at a predetermined concentration (e.g.,

0.5%).

Prepare a control sample of the product base without Undecavertol.

Divide the samples into three sets:

Set A: Stored at room temperature (control).

Set B: Stored in an oven at an elevated temperature (e.g., 40-50°C) for a specified period

(e.g., 4 weeks) to simulate long-term aging.[13]

Set C: Exposed to controlled UV light to assess photosensitivity.[13]

At regular intervals (e.g., weekly), evaluate the samples for:

Olfactory Changes: Compare the scent of the aged samples to the control.

Physical Changes: Measure pH, viscosity, and observe any changes in color or clarity.[13]

Chemical Changes (Optional): Analyze the concentration of Undecavertol using GC-MS to

quantify any degradation.[14]

Experimental Workflow and Data Analysis
The following diagram illustrates a typical workflow for evaluating a new fragrance ingredient

like Undecavertol.
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Phase 1: Initial Screening

Phase 2: Application Testing

Phase 3: Stability & Safety

Phase 4: Finalization
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Caption: Workflow for the evaluation of Undecavertol in a new product formulation.
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Safety and Regulatory
Undecavertol is classified as a combustible liquid and is toxic to aquatic life with long-lasting

effects.[15] It is important to handle this material in a well-ventilated area and wear appropriate

personal protective equipment, including gloves and safety goggles.[5] Store in a cool, dry

place away from direct sunlight and ignition sources.[5] For detailed safety information, refer to

the Material Safety Data Sheet (MSDS).[5][8]

Regulatory Status:

TSCA: Listed on the TSCA inventory.[8][16]

Canada: On the DSL list.[8]

IFRA: No restrictions for category 4 (fine fragrance).[2] Users should always consult the

latest IFRA standards for specific application categories.[17]

Conclusion
Undecavertol is a highly effective green-floral fragrance ingredient with broad applications

across the perfumery and consumer product industries. Its unique olfactory profile and good

performance characteristics make it a valuable tool for formulators seeking to impart fresh,

natural, and vibrant green-floral notes. Due to its potency, a thorough understanding of its

properties and careful handling are essential for its successful and safe implementation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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